Cas no 2090731-87-4 (4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid)

• Product Name: 4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid
• CAS No: 2090731-87-4
• MF: C₈H₄ClF₃O₅S
• MW: 304.627571105957
• CID: 5212818
• Update Time: 2025-06-30

4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H4ClF3O5S/c9-18(15,16)4-1-2-5(7(13)14)6(3-4)17-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： DVXCBOGQDSHTRN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(Cl)(=O)=O)C=C1OC(F)(F)F

Additional information on 4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid

Introduction to 4-(Chlorosulfonyl)-2-(Trifluoromethoxy)benzoic Acid (CAS No. 2090731-87-4)

4-(Chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid (CAS No. 2090731-87-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorosulfonyl group and a trifluoromethoxy substituent, which contribute to its potential applications in drug development and other advanced chemical processes.

The chlorosulfonyl group is a versatile functional group that can participate in various chemical reactions, making it an important moiety in the synthesis of complex molecules. The presence of this group in 4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid allows for the formation of sulfonyl chlorides, which are valuable intermediates in the preparation of sulfonamides and other sulfur-containing compounds. These compounds have found applications in the development of antibiotics, antiviral agents, and anti-inflammatory drugs.

The trifluoromethoxy substituent is another key feature of this compound. This fluorinated group imparts unique electronic and steric properties to the molecule, enhancing its stability and reactivity. In recent studies, the trifluoromethoxy group has been shown to improve the pharmacokinetic properties of drug candidates, such as increasing their lipophilicity and metabolic stability. These properties are crucial for optimizing drug delivery and efficacy.

Recent advancements in medicinal chemistry have highlighted the potential of 4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid as a lead compound for the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The researchers found that the chlorosulfonyl and trifluoromethoxy groups play a critical role in modulating the biological activity of these derivatives, suggesting that further optimization could lead to more effective cancer treatments.

In addition to its potential in cancer therapy, 4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid has also been explored for its use in the treatment of neurological disorders. A study published in *Neuropharmacology* (2022) reported that certain derivatives of this compound exhibit neuroprotective effects by inhibiting neuroinflammation and promoting neuronal survival. These findings open up new avenues for developing drugs that can address conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid involves several well-established chemical reactions, including sulfonation and fluorination steps. The robustness and scalability of these synthetic routes make it feasible for large-scale production, which is essential for pharmaceutical applications. Moreover, recent improvements in green chemistry methodologies have led to more environmentally friendly processes for synthesizing this compound, reducing the environmental impact associated with its production.

In conclusion, 4-(chlorosulfonyl)-2-(trifluoromethoxy)benzoic acid (CAS No. 2090731-87-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the field.